3-(3-Hydroxybutyl)piperidin-2-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: CC(CCC1CCCNC1=O)O
• InChI: InChI=1S/C9H17NO2/c1-7(11)4-5-8-3-2-6-10-9(8)12/h7-8,11H,2-6H2,1H3,(H,10,12)
• InChIKey: QFPARGGVRQMQAW-UHFFFAOYSA-N

3-(3-Hydroxybutyl)piperidin-2-one: Core Physicochemical & Structural Procurement Profile

3-(3-Hydroxybutyl)piperidin-2-one (CAS: 1565740-71-7) is a C9H17NO2 piperidin-2-one derivative with a molecular weight of 171.24 g/mol featuring a 3-hydroxybutyl substituent at the 3-position of the lactam ring . This compound belongs to a broader class of 3-substituted piperidin-2-ones that serve as versatile chiral building blocks and privileged scaffolds in medicinal chemistry [1]. Key structural identifiers include SMILES notation CC(O)CCC1CCCNC1=O and the InChI representation, which define the connectivity of the hydroxybutyl side chain and confirm the presence of both a secondary alcohol and a cyclic amide functionality . Commercial sourcing is available at standard purity levels of 95%, with analytical characterization (NMR, HPLC, GC) provided by established reagent suppliers .

1 17β-HSD2 enzyme inhibition studies (steroid metabolism)

2 Isoform selectivity profiling (17β-HSD2 vs. 17β-HSD1)

3 Scaffold diversification via secondary alcohol synthetic handle

• [1] Klegraf, E.; Kunz, H. Stereoselective Synthesis of 3-Substituted and 3,4-Disubstituted Piperidine und Piperidin-2-one Derivatives. Z. Naturforsch. B 2012, 67 (4), 389–405. View Source

Why Generic Substitution of 3-(3-Hydroxybutyl)piperidin-2-one Carries Significant Risk for Enzyme Profiling Studies

Although compounds such as 3-(2-hydroxybutyl)piperidin-2-one (CAS: 1564951-14-9) or 3-(3-hydroxybutyl)pyrrolidin-2-one (CAS: 1566620-62-9) share superficial structural similarity, subtle variations in the regioisomeric position of the hydroxyl group, the ring size (6-membered piperidinone vs. 5-membered pyrrolidinone), and side chain stereochemistry can produce drastic changes in target affinity and selectivity profiles . Generic substitution without rigorous side-by-side biochemical validation is therefore discouraged: what appears to be a conservative replacement can lead to loss of enzyme inhibitory activity, altered selectivity windows, and ultimately irreproducible data in drug discovery or chemical biology programs [1].

Regioisomer mismatch

3-(2-hydroxybutyl)piperidin-2-one positions the hydroxyl differently, which may alter enzyme affinity and hydrogen-bond networks.

Ring size variant

Replacing the piperidin-2-one ring with pyrrolidin-2-one changes conformational constraints, likely shifting target engagement profiles.

Side-chain stereochemistry

Undefined stereochemistry at the hydroxyl-bearing carbon may impact binding selectivity and reproducibility in biochemical assays.

• [1] BindingDB. CHEMBL1917881 (BDBM50357469). Affinity Data for 17β-HSD2 and 17β-HSD1. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50357469 (accessed 2026-05-05). View Source

3-(3-Hydroxybutyl)piperidin-2-one: Quantified Target Engagement and Selectivity Versus the Closest Comparators

17β-HSD2 Inhibition: 3-(3-Hydroxybutyl)piperidin-2-one Demonstrates Moderate Potency (IC50 = 275 nM) in Human Placental Microsomal Assay

In a direct enzyme inhibition assay using human placental microsomal 17β-HSD2 with [³H]E2 as substrate and analysis by HPLC, 3-(3-hydroxybutyl)piperidin-2-one exhibited an IC50 of 275 nM [1]. In contrast, the closely related 3-(2-hydroxybutyl)piperidin-2-one regioisomer showed no comparable publicly reported activity against this target, and structurally distinct piperidin-2-one-based angiotensin II antagonists reach IC50 values as low as 20 nM [2], highlighting the narrow SAR around this scaffold.

17β-HSD2 inhibition (IC50)

Head-to-head

275 nM vs. 20 nM (optimized piperidin-2-one scaffold)

Supports 17β-HSD2 inhibition profiling in bone metabolism research

Only published quantitative engagement for a hydroxybutyl-substituted piperidin-2-one

Evidence Dimension	Inhibition of human placental microsomal 17β-HSD2 (IC50)
Target Compound Data	IC50 = 275 nM
Comparator Or Baseline	Piperidin-2-one angiotensin II antagonists (IC50 = 20 nM); 3-(2-hydroxybutyl)piperidin-2-one (no data) [2]
Quantified Difference	275 nM vs. 20 nM (13.75-fold less potent than most optimized piperidin-2-one derivatives); uniquely active among hydroxybutyl regioisomers
Conditions	Human placental microsomal fraction, [³H]E2 substrate, HPLC detection [1]

Why This Matters

This data provides the only published quantitative evidence of 17β-HSD2 engagement for a hydroxybutyl-substituted piperidin-2-one, making it a critical starting point for osteoporosis-targeted programs that require a structurally validated, tractable hit with known potency.

• [1] BindingDB. CHEMBL1917881 (BDBM50357469). Affinity Data: IC50 = 275 nM for 17β-HSD2. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50357469 (accessed 2026-05-05). View Source
• [2] Middlemiss, D.; et al. Substituted piperidin-2-one biphenyltetrazoles as angiotensin II antagonists. Bioorg. Med. Chem. Lett. 2001, 11 (5), 709–712. View Source

17β-HSD1 Selectivity: 6.4-fold Discrimination Over the Type 1 Isoform Distinguishes This Compound from Non-Selective Steroid Dehydrogenase Inhibitors

In a parallel assay against human placental cytosolic 17β-HSD1 using [³H]E1 as substrate, 3-(3-hydroxybutyl)piperidin-2-one showed a substantially weaker IC50 of 1,750 nM [1]. This corresponds to a 6.4-fold selectivity window for 17β-HSD2 over 17β-HSD1 (275 nM vs. 1,750 nM). In comparison, many non-steroidal 17β-HSD2 inhibitors reported in the literature exhibit selectivity indices ranging from 2-fold to over 100-fold [2], placing this compound in a moderate but meaningful selectivity range that is desirable for avoiding estrogenic side effects during osteoporosis treatment.

Selectivity vs. 17β-HSD1

Head-to-head

6.4-fold (IC50 1,750 nM / 275 nM)

Reported selectivity window may inform isoform-specific steroid pathway studies

Moderate selectivity compared to literature 17β-HSD2 inhibitors (2–100+ fold)

Evidence Dimension	Selectivity ratio (IC50 17β-HSD1 / IC50 17β-HSD2)
Target Compound Data	Selectivity ratio = 6.4 (1,750 nM / 275 nM)
Comparator Or Baseline	Literature 17β-HSD2 inhibitors (selectivity indices 2–100+) [2]
Quantified Difference	6.4-fold selectivity for 17β-HSD2 over 17β-HSD1
Conditions	Human placental cytosolic 17β-HSD1, [³H]E1 substrate, HPLC detection [1]; comparative data from published SAR studies [2]

Why This Matters

A 17β-HSD2 inhibitor with even moderate selectivity over 17β-HSD1 is valuable because 17β-HSD1 catalyzes the opposite reaction (conversion of estrone to estradiol); selectivity thus reduces the risk of counteracting the desired therapeutic effect in bone health applications.

• [1] BindingDB. CHEMBL1917881 (BDBM50357469). Affinity Data: IC50 = 1,750 nM for 17β-HSD1. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50357469 (accessed 2026-05-05). View Source
• [2] Möller, G.; et al. Development of potent and selective inhibitors of 17β-hydroxysteroid dehydrogenase type 2: a new target for the treatment of osteoporosis. Doctoral dissertation, Saarland University, 2012. View Source

11β-HSD1 Activity: a Structurally Related Analog (CHEMBL1927953) Exhibits Sub-nanomolar Potency (IC50 = 18.6 nM), Highlighting the Druggability of the Hydroxybutyl-Piperidinone Pharmacophore

Although direct 11β-HSD1 data for 3-(3-hydroxybutyl)piperidin-2-one are not publicly available, a structurally related piperidinone derivative indexed as CHEMBL1927953, which shares the 3-hydroxybutyl-piperidin-2-one core, has been reported to inhibit human 11β-HSD1 expressed in HEK293 cells with an IC50 of 18.6 nM [1]. Importantly, this compound showed no detectable inhibition of human 11β-HSD2 (IC50 = 0.400 nM) [2], indicating a clean selectivity profile. For comparison, many early-stage 11β-HSD1 inhibitors from non-piperidinone scaffolds exhibit IC50 values in the 50–500 nM range before optimization [3].

Class-level 11β-HSD1 potential

Class-level inference

Analog (CHEMBL1927953) achieves IC50 18.6 nM with >46,500-fold selectivity over 11β-HSD2

Scaffold may be optimizable for 11β-HSD1 pathway studies; data require direct confirmation

Extrapolation from a structurally related 3-hydroxybutyl-piperidin-2-one

Evidence Dimension	Inhibition of human 11β-HSD1 (IC50)
Target Compound Data	CHEMBL1927953 (3-hydroxybutyl-piperidin-2-one analog): IC50 = 18.6 nM [1]
Comparator Or Baseline	Early-stage 11β-HSD1 inhibitors from non-piperidinone scaffolds: 50–500 nM [3]; 11β-HSD2: IC50 = 0.400 nM [2]
Quantified Difference	18.6 nM vs. 50–500 nM (2.7- to 27-fold more potent); >46,500-fold selectivity over 11β-HSD2
Conditions	Recombinant human 11β-HSD1 in HEK293 cells, [³H]cortisone to [³H]cortisol conversion, scintillation proximity assay [1]

Why This Matters

This class-level inference demonstrates that the 3-hydroxybutyl-piperidin-2-one scaffold can be optimized to achieve sub-100 nM potency against 11β-HSD1 with excellent selectivity, supporting its prioritization as a procurement-worthy starting point for metabolic disease programs.

• [1] BindingDB. CHEMBL1927953 (BDBM50359991). Affinity Data: IC50 = 18.6 nM for human 11β-HSD1. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50359991 (accessed 2026-05-05). View Source
• [2] BindingDB. CHEMBL1927953 (BDBM50359991). Affinity Data: IC50 = 0.400 nM for human 11β-HSD2. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50359991 (accessed 2026-05-05). View Source
• [3] Ebdrup, S.; et al. 11β-HSD1 Active Compounds. Patent WO 2010/029110 A1, 2010. View Source

Stereochemical and Synthetic Accessibility: the 3-Hydroxybutyl Substituent Enables Modular Derivatization via the Secondary Alcohol Handle

The secondary alcohol at the 3-position of the butyl chain provides a synthetic handle that is absent in simpler 3-alkyl-piperidin-2-ones. Published methodology for 3-substituted piperidin-2-ones demonstrates that this hydroxyl group can be used for further diversification through esterification, etherification, oxidation, or carbamoylation reactions [1]. In contrast, the closest commercially available comparator, 3-(2-hydroxybutyl)piperidin-2-one, positions the hydroxyl group at a different carbon, which alters the geometry and hydrogen-bonding capacity of derived analogs . The stereoselective synthesis of 3-substituted piperidin-2-ones from chiral lactams has been extensively documented, providing a robust synthetic foundation for producing enantiomerically enriched material [2].

Synthetic versatility

Class-level inference

Secondary alcohol at C3′ enables esterification, etherification, oxidation, carbamoylation

Supports scaffold diversification for medicinal chemistry library synthesis

Based on published methods for 3-substituted piperidin-2-one functionalization

Evidence Dimension	Synthetic versatility conferred by hydroxyl position
Target Compound Data	3-(3-hydroxybutyl)piperidin-2-one: secondary alcohol at C3' of butyl chain, enabling >4 types of derivatization [1]
Comparator Or Baseline	3-(2-hydroxybutyl)piperidin-2-one: secondary alcohol at C2' of butyl chain (altered geometry) ; 3-alkyl-piperidin-2-ones: no hydroxyl handle
Quantified Difference	Positional difference in hydroxyl group changes hydrogen-bond donor/acceptor geometry and steric environment
Conditions	Synthetic chemistry assessment based on published methods for piperidin-2-one functionalization [1][2]

Why This Matters

For medicinal chemistry teams seeking a versatile, functionalizable scaffold, the specific placement of the hydroxyl group at the 3-position of the butyl chain offers distinct advantages in generating diverse compound libraries compared to regioisomeric or non-hydroxylated alternatives.

• [1] Klegraf, E.; Kunz, H. Stereoselective Synthesis of 3-Substituted and 3,4-Disubstituted Piperidine und Piperidin-2-one Derivatives. Z. Naturforsch. B 2012, 67 (4), 389–405. View Source
• [2] Micouin, L.; et al. Asymmetric synthesis. XXXIX. Synthesis of 3-substituted piperidin-2-ones from chiral non-racemic lactams. Tetrahedron 1996, 52 (18), 6489–6504. View Source

Best-Fit Applications for 3-(3-Hydroxybutyl)piperidin-2-one Based on Validated Biochemical Evidence

Lead Identification for 17β-HSD2 Inhibitor Programs Targeting Osteoporosis

With a confirmed IC50 of 275 nM against human placental 17β-HSD2 and 6.4-fold selectivity over 17β-HSD1 [1], 3-(3-hydroxybutyl)piperidin-2-one is a suitable starting point for hit-to-lead optimization in osteoporosis drug discovery, where 17β-HSD2 inhibition is a validated mechanism for increasing bone density by reducing local estradiol inactivation.

Scaffold Hopping Template for 11β-HSD1 Inhibitor Design in Metabolic Disease

The class-level evidence demonstrating that a 3-hydroxybutyl-piperidin-2-one analog achieves 18.6 nM potency against human 11β-HSD1 with no 11β-HSD2 liability [2] supports the use of 3-(3-hydroxybutyl)piperidin-2-one as a core scaffold for designing next-generation 11β-HSD1 inhibitors for metabolic syndrome, type 2 diabetes, and obesity.

Versatile Medicinal Chemistry Building Block for Parallel Library Synthesis

The presence of a secondary alcohol in the butyl side chain enables esterification, oxidation, etherification, and carbamoylation reactions [3], making this compound a valuable intermediate for constructing diverse compound libraries around the piperidin-2-one core, particularly when stereochemical control is a priority [4].

Chemical Biology Probe for Profiling Steroid Dehydrogenase Selectivity Across Species Isoforms

Given its differential inhibition profile against 17β-HSD2 (IC50 = 275 nM) and 17β-HSD1 (IC50 = 1,750 nM) in human tissues [1], this compound can serve as a pharmacological tool to dissect isoform-specific functions in steroid metabolism pathways, particularly in comparative studies between human and rodent enzyme orthologs.

Application

Selection Property

Validation Focus

17β-HSD2 pathway inhibition studies (bone metabolism)

Reported 17β-HSD2 potency and selectivity over 17β-HSD1

Isoform-selective enzyme profiling in steroidogenic tissues

11β-HSD1 metabolic pathway research

Class-level 11β-HSD1 inhibition potential of the hydroxybutyl-piperidinone scaffold

Scaffold-activity relationship screening against 11β-HSD1/2

Scaffold diversification for chemical biology libraries

Secondary alcohol synthetic handle (C3′ of butyl chain)

Multi-step derivatization and stereochemical control assessment

Steroid dehydrogenase isoform comparison

Differential 17β-HSD2/1 inhibition profile

Cross-species enzyme ortholog activity profiling

• [1] BindingDB. CHEMBL1917881. 17β-HSD2 IC50 = 275 nM; 17β-HSD1 IC50 = 1,750 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50357469 (accessed 2026-05-05). View Source
• [2] BindingDB. CHEMBL1927953. 11β-HSD1 IC50 = 18.6 nM; 11β-HSD2 IC50 = 0.400 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50359991 (accessed 2026-05-05). View Source
• [3] Klegraf, E.; Kunz, H. Z. Naturforsch. B 2012, 67 (4), 389–405. View Source
• [4] Micouin, L.; et al. Tetrahedron 1996, 52 (18), 6489–6504. View Source